Cas no 61947-39-5 (Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis-)
61947-39-5 structure
Product Name:Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis-
CAS No:61947-39-5
MF:C22H16N2O2
MW:340.374645233154
CID:462653
PubChem ID:11809972
Update Time:2025-04-19
Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis-
- 3-[[4-[(3-cyanophenoxy)methyl]phenyl]methoxy]benzonitrile
- 3,4-phenylenebis(methyleneoxy)]bisbenzonitrile
- AGN-PC-00GMGT
- CTK2C9911
- NSC727669
- NSC-727669
- DTXSID90473300
- 61947-39-5
- 3,3'-[1,4-Phenylenebis(methyleneoxy)]dibenzonitrile
-
- Inchi: 1S/C22H16N2O2/c23-13-19-3-1-5-21(11-19)25-15-17-7-9-18(10-8-17)16-26-22-6-2-4-20(12-22)14-24/h1-12H,15-16H2
- InChI Key: QNSBBEMRUBJBRL-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C#N)C=1)CC1C=CC(=CC=1)COC1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 340.12128
- Monoisotopic Mass: 340.121178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- XLogP3: 4.3
Experimental Properties
- PSA: 66.04
Benzonitrile, 3,3'-[1,4-phenylenebis(methyleneoxy)]bis- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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